2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one

• IUPAC Name: 2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one
• InChI: InChI=1S/C10H12N4O/c11-10-13-8-7(9(15)14-10)5-3-1-2-4-6(5)12-8/h1-4H2,(H4,11,12,13,14,15)
• InChI Key: ITSNKHKDBCXDGT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)NC(=NC3=O)N
• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol

Description

The compound with the identifier “2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often include the use of specific reagents, solvents, and catalysts under controlled temperature and pressure conditions to achieve the desired chemical structure.

Industrial Production Methods

Industrial production methods for this compound would involve scaling up the laboratory synthesis procedures to produce the compound in larger quantities. This typically requires optimization of reaction conditions, purification processes, and quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and product.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives of this compound, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: The compound may be used in biological studies to investigate its effects on biological systems and pathways.

Medicine: this compound could have potential therapeutic applications, depending on its biological activity and mechanism of action.

Industry: The compound may be used in industrial processes, such as the production of pharmaceuticals, agrochemicals, or other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one involves its interaction with specific molecular targets and pathways. This could include binding to enzymes, receptors, or other proteins, leading to changes in cellular processes and functions. The exact mechanism would depend on the specific biological activity of the compound and the context in which it is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-amino-1,5,6,7,8,9-hexahydropyrimido[4,5-b]indol-4-one can be identified based on their chemical structure and properties. These may include other compounds with similar functional groups or molecular frameworks.

Uniqueness

This compound may have unique properties or activities that distinguish it from other similar compounds. This could include specific chemical reactivity, biological activity, or physical properties that make it particularly useful for certain applications.

Conclusion

This compound is a compound with significant potential in various scientific fields. Its unique chemical properties and potential applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and applications will continue to uncover new insights and uses for this compound.